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This document provides detailed application notes and experimental protocols for the use of
Aluminum-Nickel (Al-Ni) alloys as catalysts and reagents in hydrogen production. The focus is
on the preparation of activated nickel catalysts (Raney Nickel) and the direct generation of
hydrogen through hydrolysis.

Application 1: Preparation and Use of Activated
Porous Nickel Catalysts from Al-Ni Alloys

Al-Ni alloys, commonly in a 1:1 ratio, serve as the precursor for producing Raney Nickel, a
highly efficient and widely used heterogeneous catalyst in hydrogenation reactions and steam
reforming for hydrogen production.[1][2] The high catalytic activity is achieved by selectively
leaching the aluminum from the alloy, resulting in a porous, high-surface-area nickel structure.
[1][3] This activated form is often referred to as a "sponge-metal" or "metal skeleton" catalyst.

[1]

Protocol 1.1: Catalyst Activation via Alkaline Leaching

This protocol details the process of activating the Al-Ni alloy by removing aluminum using a
concentrated sodium hydroxide solution.[1][4] The procedure should be conducted in a well-
ventilated fume hood with appropriate personal protective equipment.

Materials:
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e Raney Nickel-Aluminum alloy powder (1:1 Ni:Al)[1]
e Sodium Hydroxide (NaOH) pellets, c.p.[4]

« Distilled water

» 95% Ethanol

o Equipment: Erlenmeyer flask, stainless-steel stirrer, thermometer, ice bath, centrifuge
bottles.[4]

Procedure:

e Prepare NaOH Solution: In a 2L Erlenmeyer flask, dissolve 160 g of NaOH pellets in 600 ml
of distilled water. The dissolution is exothermic; cool the solution to 50°C using an ice bath.

[4]

 Alloy Addition: While stirring the NaOH solution rapidly, add 125 g of Al-Ni alloy powder in
small portions over 25-30 minutes.[4] Maintain the temperature at 50 + 2°C by controlling the
rate of alloy addition and using the ice bath.[4]

o Digestion: After the complete addition of the alloy, continue stirring at 50°C for a total of 3
hours from the start of the addition.[4] This "digestion” process selectively dissolves the
aluminum.[2][3]

e Washing and Decanting: Once digestion is complete, stop stirring and allow the nickel
catalyst to settle. Decant the supernatant sodium aluminate solution. Wash the catalyst by
adding 500 ml of distilled water, stirring for 3-5 minutes, and decanting again. Repeat this
washing step at least three times.

o Ethanol Wash: Transfer the catalyst to a 250 ml centrifuge bottle using 95% ethanol.[4] Wash
the catalyst three times by stirring with 150 ml portions of 95% ethanol, using a centrifuge to
separate the catalyst after each wash.[4]

o Storage: The activated catalyst is pyrophoric when dry and should be kept wet, stored under
water or ethanol in a refrigerator.[1][4] Its activity may decrease over time, but it remains
highly active for about two weeks when stored properly.[4]
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Diagram 1: Workflow for Al-Ni Catalyst Activation
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Caption: Workflow for activating Al-Ni alloy to produce porous nickel catalyst.

Protocol 1.2: Characterization of Activated Al-Ni
Catalysts

Characterization is crucial to confirm the successful activation and determine the
physicochemical properties of the catalyst, which influence its performance.

Recommended Techniques:

» X-Ray Diffraction (XRD): To identify the crystalline phases present in the catalyst before and
after leaching.[3] Successful activation is indicated by the disappearance of Al-containing
phases and the appearance of face-centered cubic nickel.[3]

e Scanning Electron Microscopy (SEM): To visualize the surface morphology and porous
structure created by the leaching process.[5]

o Brunauer-Emmett-Teller (BET) Analysis: To measure the specific surface area of the catalyst.
[1][6] Activated Raney Nickel typically has a high surface area (50-100 m3/qg).[1]

o Temperature Programmed Reduction (TPR): To study the reducibility of the nickel species
and the interaction between nickel and any residual alumina.[6][7]

Table 1: Typical Physicochemical Properties of Activated

Al-Ni (Raney Nickel)

Property Description Typical Value Citation
) Nickel with residual )
Chemical Formula ) Ni-Al [1]
Aluminum
Appearance Grayish, porous solid - [1]

. Bulk density varies
Density ) ] ~6.9 g/cm?3 [1]
with preparation

- High surface area due
Specific Surface Area 50-100 m/g [1]
to porous structure

Stability Pyrophoric when dry - [1][4]
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Application 2: Direct Hydrogen Production via
Hydrolysis of Al-Ni Alloys in Alkaline Water

Al-Ni alloys can be used to generate hydrogen directly through a hydrolysis reaction in an
alkaline solution.[8][9] The inclusion of nickel accelerates the corrosion rate of aluminum,
thereby increasing the rate of hydrogen generation significantly compared to pure aluminum.[8]
[10]

Protocol 2.1: Measurement of Hydrogen Generation Rate
by Hydrolysis

This protocol describes a method for quantifying the rate of hydrogen production from the
reaction of an Al-Ni alloy with an NaOH solution.

Materials:
e Al-Ni alloy samples (e.g., 0.5-1.5 wt.% Ni)[8]
e NaOH solution (e.g., 10 wt.%)[8]

« Equipment: Reaction vessel (e.g., Pyrex glass beaker), mass flow meter or gas collection
apparatus (e.g., gas burette), water bath for temperature control, zero-resistance ammeter
(for galvanic corrosion studies).[10]

Procedure:

e Setup: Place a known volume (e.g., 50 mL) of the NaOH solution into the reaction vessel.
[10] Maintain the desired temperature (e.g., 30°C) using a water bath.[8]

e Reaction Initiation: Introduce a pre-weighed Al-Ni alloy sample with a known surface area
into the NaOH solution.

e Measurement: Immediately begin measuring the volume of hydrogen gas produced over
time using a mass flow meter or by collecting the gas in an inverted burette filled with water.
[10]
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e Calculation: Record the cumulative volume of hydrogen generated at regular time intervals.
The hydrogen generation rate is calculated by dividing the volume of Hz produced by the
surface area of the alloy sample and the reaction time (e.g., in mL/cm2-min).[8]

o Data Analysis: Plot the hydrogen generation rate as a function of Ni content, NaOH
concentration, or temperature to determine optimal conditions.

Diagram 2: Experimental Setup for Hydrogen Generation
via Hydrolysis

Caption: Setup for measuring Hz generation rate from Al-Ni alloy hydrolysis.

Quantitative Data on Hydrogen Generation

The rate of hydrogen production is highly dependent on the alloy composition and reaction
conditions.

Table 2: Effect of Ni Content on Hydrogen Generation
Rate

Reaction Conditions: 10 wt.% NaOH solution at 30°C.

Hydrogen
. ) Performance vs. o
Alloy Composition Generation Rate Citation
) Pure Al

(mL/cm?-min)
Pure Al 2.58 1.0x [81[9]
Al-0.5 wt.% Ni 16.6 ~6.4x [8][9]
Al-1.0 wt.% Ni 16.6 ~6.4x [8][9]

| Al-1.5 wt.% Ni | 12.54 | ~4.9x |[8][9] |

Table 3: Effect of Temperature and NaOH Concentration
on Al-1wt.%Ni Alloy
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NaOH Hydrogen

Concentration Temperature (°C) Generation Rate Citation
(wt.%) (mL/cm?-min)

1 30 3.15 [8][9]

10 30 16.6 [81[9]

10 50 54.5 [8][9]

20 30 ~16.6 (little change) [8]

Mechanism of Enhanced Hydrogen Production

The enhanced performance of Al-Ni alloys is attributed to the synergistic effects of galvanic and
intergranular corrosion.[8][9] The precipitated AlsNi phase is electrochemically more noble than
the aluminum matrix, creating micro-galvanic cells that accelerate the corrosion of aluminum
and thus the hydrolysis reaction.[8]

Diagram 3: Mechanism of Accelerated Hydrolysis
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Caption: Synergistic corrosion mechanisms enhancing Hz production from Al-Ni alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Al-Ni Alloys in
Hydrogen Production Catalysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105184#use-of-al-ni-alloys-in-hydrogen-production-
catalysts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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